Cas no 64583-39-7 (Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro-)

• Product Name: Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro-
• CAS No: 64583-39-7
• MF: C₁₃H₉Cl₂F
• MW: 255.114965200424
• CID: 4099195
• PubChem ID: 21730336
• Update Time: 2025-06-07

Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro-
• 1-[chloro(4-chlorophenyl)methyl]-4-fluorobenzene
• 64583-39-7
• 1-chloro-4-(chloro(4-fluorophenyl)methyl)benzene
• PCA58339
• AKOS012736389
• 1-chloro-4-[chloro-(4-fluorophenyl)methyl]benzene
• EN300-703004
• (p-chlorophenyl) (p-fluorophenyl)methyl chloride
• QTAHMFOVBVDJRU-UHFFFAOYSA-N
• SCHEMBL10639836
• starbld0047362
• G40556

• Inchi： 1S/C13H9Cl2F/c14-11-5-1-9(2-6-11)13(15)10-3-7-12(16)8-4-10/h1-8,13H
• InChI Key： QTAHMFOVBVDJRU-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C2=CC=C(Cl)C=C2)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 254.0065338Da
• Monoisotopic Mass: 254.0065338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro-

Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- (CAS No. 64583-39-7): A Comprehensive Overview

The compound Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro-, identified by its CAS number 64583-39-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of aromatic hydrocarbons, which have been extensively studied for their structural and functional diversity. The presence of both chloro and fluoro substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, the interest in fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The specific substitution pattern of Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- makes it a promising candidate for further derivatization and development into novel therapeutic agents. The chloro group at the 1-position and the fluoro group at the 4-position contribute to its reactivity and selectivity, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural features of Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- allow it to interact with the active sites of kinases, thereby inhibiting their activity. Several recent studies have highlighted the importance of fluorinated aromatic compounds in enhancing the potency and selectivity of kinase inhibitors.

Another area where this compound shows promise is in the development of antiviral agents. The ability of fluorine atoms to modulate the pharmacokinetic properties of molecules has been well-documented. By incorporating a fluoro group into the benzene ring, researchers can improve the stability and bioavailability of antiviral drugs. This has led to several investigations into fluorinated benzene derivatives as potential treatments for viral infections.

The synthesis of Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- involves a series of well-established organic reactions, including chlorination and fluorination processes. These synthetic routes have been optimized over the years to ensure high yields and purity. The compound's versatility as a building block allows chemists to explore various modifications, leading to a wide range of derivatives with tailored properties.

In academic research, this compound has been used as a scaffold for developing novel molecules with therapeutic potential. Its unique structure provides a platform for exploring different chemical modifications that can enhance its biological activity. For instance, replacing one of the chloro groups with another functional group can lead to new compounds with distinct pharmacological profiles.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. Companies are actively exploring ways to incorporate it into their drug discovery programs. The ease with which it can be modified makes it an attractive candidate for generating libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the understanding of how Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- interacts with biological targets. Molecular modeling studies have provided insights into its binding mode and affinity for various enzymes and receptors. These insights are crucial for designing more effective drugs with improved efficacy and reduced side effects.

The environmental impact of fluorinated compounds is another important consideration in their development and use. While fluorine atoms offer numerous benefits in terms of drug design, they also raise concerns about persistence and bioaccumulation. Researchers are working on developing strategies to minimize these environmental impacts while maintaining the therapeutic benefits.

In conclusion, Benzene, 1-[chloro(4-chlorophenyl)methyl]-4-fluoro- (CAS No. 64583-39-7) is a versatile and valuable compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further exploration as an intermediate in synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.